6-(1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl)-2-methylpyridazin-3(2H)-one

• IUPAC Name: 6-(1,1-dioxo-7-thiophen-2-yl-1,4-thiazepane-4-carbonyl)-2-methylpyridazin-3-one
• InChI: InChI=1S/C15H17N3O4S2/c1-17-14(19)5-4-11(16-17)15(20)18-7-6-13(12-3-2-9-23-12)24(21,22)10-8-18/h2-5,9,13H,6-8,10H2,1H3
• InChI Key: OKWFLHZFRPPRRL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)N2CCC(S(=O)(=O)CC2)C3=CC=CS3
• Molecular Formula: C15H17N3O4S2
• Molecular Weight: 367.4 g/mol

Description

6-(1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl)-2-methylpyridazin-3(2H)-one is a useful research compound. Its molecular formula is C15H17N3O4S2 and its molecular weight is 367.44. The purity is usually 95%.
BenchChem offers high-quality 6-(1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl)-2-methylpyridazin-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl)-2-methylpyridazin-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Stereochemical Studies

Research involving stereochemical analyses of similar heterocyclic compounds provides insight into the structural and conformational preferences of these molecules, which are crucial for understanding their reactivity and potential biological activities. For instance, the stereochemical study of cis-fused methyl and phenyl derivatives in the context of cyclopenta[d][1,3]oxazines and [3,1]benzoxazines reveals significant details about their conformational dynamics and preferences, which are vital for designing molecules with desired biological activities (Tähtinen et al., 2002).

Molecular Docking and In Vitro Screening

The synthesis and subsequent molecular docking and in vitro screening of novel compounds, including pyridine and fused pyridine derivatives, demonstrate the approach to discovering new biologically active molecules. Such research often aims to identify compounds with antimicrobial, antioxidant, or other pharmacological activities, indicating the potential therapeutic applications of complex heterocyclic compounds (Flefel et al., 2018).